N1-(N,N-Dimethylaminocarbonyl)-pseudouridine

• Molecular Formula: C12H17N3O7
• Molecular Weight: 315.28 g/mol
• InChI: InChI=1S/C12H17N3O7/c1-14(2)12(21)15-3-5(10(19)13-11(15)20)9-8(18)7(17)6(4-16)22-9/h3,6-9,16-18H,4H2,1-2H3,(H,13,19,20)/t6-,7-,8-,9+/m1/s1
• InChIKey: VYKDWHSQTRSDNV-BGZDPUMWSA-N

N1-(N,N-Dimethylaminocarbonyl)-pseudouridine for mRNA Therapeutics Procurement: Structural Profile and Class Context

N1-(N,N-Dimethylaminocarbonyl)-pseudouridine is a C-nucleoside derivative of pseudouridine (Ψ) featuring a dimethylaminocarbonyl substituent at the N1 position of the uracil ring . This compound belongs to a class of N1-functionalized pseudouridine analogs that are being investigated for incorporation into in vitro transcribed (IVT) mRNA to modulate translational efficiency and reduce innate immune activation . Unlike the widely commercialized N1-methylpseudouridine (m1Ψ), this compound bears a bulkier N,N-dimethylaminocarbonyl group, which may confer distinct physicochemical and biological properties relevant to mRNA therapeutic and vaccine development .

• [1] Svitkin YV, Cheng YM, Chakraborty T, et al. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic Acids Res. 2017;45(10):6023-6036. View Source

Why Generic Pseudouridine or N1-Methylpseudouridine Cannot Substitute for N1-(N,N-Dimethylaminocarbonyl)-pseudouridine in mRNA Applications

N1-substituted pseudouridine analogs are not functionally interchangeable. Studies demonstrate that N1-methylpseudouridine (m1Ψ) outperforms pseudouridine (Ψ) in translation capacity through eIF2α-dependent and independent mechanisms that increase ribosome density on modified mRNA . Conversely, N1-ethylpseudouridine exhibits severely hindered translation despite retaining reduced immunogenicity, indicating that the steric and electronic properties of the N1 substituent critically govern translational outcomes . N1-(N,N-Dimethylaminocarbonyl)-pseudouridine represents a structurally distinct N1-substituted variant; its dimethylaminocarbonyl group differs substantially from the methyl group of m1Ψ in both size and hydrogen-bonding potential. Procurement of this specific analog rather than m1Ψ is therefore justified for exploring structure-activity relationships, optimizing mRNA performance in niche applications, or circumventing existing intellectual property constraints on m1Ψ-incorporated mRNA.

• [1] Svitkin YV, Cheng YM, Chakraborty T, et al. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic Acids Res. 2017;45(10):6023-6036. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024;12(6):624. View Source

N1-(N,N-Dimethylaminocarbonyl)-pseudouridine: Quantitative Comparative Evidence for Procurement Decision-Making

Structural Differentiation: N1-Dimethylaminocarbonyl Substituent Versus N1-Methyl Group in Pseudouridine Analogs

N1-(N,N-Dimethylaminocarbonyl)-pseudouridine contains an N,N-dimethylaminocarbonyl [-C(O)N(CH₃)₂] substituent at the N1 position, whereas the clinically validated analog N1-methylpseudouridine (m1Ψ) bears a methyl [-CH₃] group. This structural difference introduces distinct steric bulk and hydrogen-bonding capacity, which can alter mRNA secondary structure, codon-anticodon interaction energetics, and interactions with RNA-binding proteins . The dimethylaminocarbonyl group offers a carbonyl oxygen capable of acting as a hydrogen bond acceptor, a property absent in the simple methyl group of m1Ψ. Class-level inference from N1-ethylpseudouridine studies demonstrates that increasing N1 substituent size beyond methyl can profoundly affect translation efficiency .

Evidence Dimension	N1 substituent structure
Target Compound Data	N,N-dimethylaminocarbonyl group [-C(O)N(CH₃)₂]; molecular weight of compound: 315.28 g/mol
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ): methyl group [-CH₃]; N1-ethylpseudouridine: ethyl group [-CH₂CH₃]
Quantified Difference	Target compound N1 substituent contains carbonyl oxygen for H-bond acceptor capability; m1Ψ lacks this functionality
Conditions	Chemical structure comparison

Why This Matters

This structural differentiation provides a basis for investigating alternative mRNA performance profiles that may be advantageous for specific therapeutic or vaccine applications where m1Ψ performance is suboptimal.

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024;12(6):624. View Source

Translation Enhancement Class Context: N1-Methylpseudouridine Performance Relative to Unmodified Pseudouridine

While direct translation efficiency data for N1-(N,N-Dimethylaminocarbonyl)-pseudouridine are not yet available in public literature, class-level inference from structurally related N1-substituted pseudouridine analogs establishes the performance benchmark. N1-methylpseudouridine (m1Ψ) consistently demonstrates superior translation capacity compared to pseudouridine (Ψ) and other nucleoside modifications. In cell-free translation systems, m1Ψ-modified mRNA exhibits increased ribosome density on the transcript, which is attributed to enhanced ribosome pausing and altered translation dynamics independent of eIF2α phosphorylation-mediated immune evasion . Specifically, m1Ψ outperformed several other nucleoside modifications and their combinations in terms of translation capacity . N1-(N,N-Dimethylaminocarbonyl)-pseudouridine represents a next-generation N1-substituted analog that may offer distinct translational characteristics due to its unique substituent.

Evidence Dimension	Translation capacity (relative performance)
Target Compound Data	N1-(N,N-Dimethylaminocarbonyl)-pseudouridine: No direct quantitative data available in public literature
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ): Outperforms pseudouridine (Ψ) and several other nucleoside modifications in translation capacity; pseudouridine: Baseline performance
Quantified Difference	m1Ψ demonstrates superior translation capacity relative to Ψ and other modifications (qualitative ranking established)
Conditions	Cell-free translation systems; in vitro transcribed modified mRNA

Why This Matters

Understanding the class-level translation performance of N1-substituted pseudouridine analogs establishes m1Ψ as the performance benchmark against which novel analogs like N1-(N,N-dimethylaminocarbonyl)-pseudouridine should be evaluated for procurement decisions.

• [1] Svitkin YV, Cheng YM, Chakraborty T, et al. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic Acids Res. 2017;45(10):6023-6036. View Source

Immunogenicity Modulation: Pseudouridine and N1-Methylpseudouridine Reduce Innate Immune Activation

Incorporation of pseudouridine (Ψ) and its N1-methyl derivative (m1Ψ) into mRNA has been established as an effective strategy for reducing activation of innate immune sensors including 2′-5′-oligoadenylate synthetase (OAS), RNA-dependent protein kinase (PKR), and Toll-like receptors (TLRs) . This immunogenicity reduction is a class-level property of pseudouridine-based modifications. In comparative studies, m1Ψ-incorporated mRNA outperformed Ψ-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice . Direct comparison of uridine (U) versus m1Ψ mRNA platforms in Andes virus vaccine development demonstrated that unmodified mRNA induced higher levels of interferon-alpha (IFNα) and interleukin (IL)-7 than m1Ψ-mRNA despite using a much lower dose of unmodified mRNA . N1-(N,N-Dimethylaminocarbonyl)-pseudouridine, as an N1-substituted pseudouridine derivative, is expected to retain this class-level immunogenicity-reducing property.

Evidence Dimension	Innate immune activation
Target Compound Data	N1-(N,N-Dimethylaminocarbonyl)-pseudouridine: No direct immunogenicity data available
Comparator Or Baseline	Pseudouridine (Ψ): Reduces OAS, PKR, and TLR activation relative to uridine; N1-methylpseudouridine (m1Ψ): Reduced IFNα and IL-7 induction compared to unmodified uridine mRNA; Unmodified uridine: High immunogenicity baseline
Quantified Difference	m1Ψ-mRNA induces lower IFNα and IL-7 levels than unmodified mRNA despite lower dosing of unmodified mRNA
Conditions	Mammalian cell lines; in vivo mouse models; Andes virus mRNA vaccine platform

Why This Matters

The class-level immunogenicity reduction associated with pseudouridine modifications is a critical procurement consideration for mRNA therapeutic development; novel N1-substituted analogs may offer distinct immunogenicity profiles warranting experimental evaluation.

• [1] Morais P, Adachi H, Yu YT. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development. RSC Chem Biol. 2024. View Source
• [2] Kuzmin IV, Soto Acosta R, Pruitt L, et al. Comparison of uridine and N1-methylpseudouridine mRNA platforms in development of an Andes virus vaccine. Nat Commun. 2024;15:5074. View Source
• [3] Andries O, Mc Cafferty S, De Smedt SC, et al. N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. J Control Release. 2015;217:337-344. View Source

N1 Substituent Size Constraint: Ethylation at N1 Position Severely Hinders Translation Despite Retained Low Immunogenicity

Structural boundaries for functional N1-substituted pseudouridine analogs have been empirically established. A systematic evaluation of six modified nucleosides revealed that while all tested modifications are tolerated as substrates by T7 RNA polymerase and inhibit mRNA immunogenicity, translation efficiency varies significantly depending on modification type . Critically, ethylation at the N1 position of pseudouridine (N1-ethylpseudouridine) resulted in hindered translation despite retaining reduced immunogenicity . This finding demonstrates that adding a simple ethyl group (-CH₂CH₃) at the N1 position has a major negative effect on translation . The dimethylaminocarbonyl group of N1-(N,N-Dimethylaminocarbonyl)-pseudouridine is substantially bulkier than an ethyl group, and its functional consequences on translation remain to be empirically determined. This compound therefore serves as an important probe for defining the steric and electronic boundaries of N1 substituent tolerance in functional mRNA.

Evidence Dimension	Translation efficiency (relative to unmodified pseudouridine)
Target Compound Data	N1-(N,N-Dimethylaminocarbonyl)-pseudouridine: No direct translation data available
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ): Enhanced translation; N1-ethylpseudouridine: Severely hindered translation; Pseudouridine (Ψ): Baseline translation; 5-methoxyuridine: Inhibited translation
Quantified Difference	N1-ethylpseudouridine exhibits major negative effect on translation; m1Ψ enhances translation
Conditions	In vitro transcribed mRNA in human cells; T7 RNA polymerase transcription; BALB/c mouse immunization model

Why This Matters

This evidence establishes that N1 substituent size and chemistry are critical determinants of translation efficiency; N1-(N,N-Dimethylaminocarbonyl)-pseudouridine serves as a tool compound for mapping the functional landscape of N1-substituted pseudouridine analogs beyond methylation.

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024;12(6):624. View Source

Intellectual Property Landscape: N1-(N,N-Dimethylaminocarbonyl)-pseudouridine as an Alternative to Heavily Patented N1-Methylpseudouridine mRNA Compositions

The mRNA therapeutic field is characterized by dense intellectual property coverage of core technologies. N1-methylpseudouridine (m1Ψ) incorporation into mRNA is subject to numerous patent filings and licensing agreements from multiple entities including Moderna, BioNTech, and the University of Pennsylvania . The foundational US patent US20130197068 ('RNA Containing Modified Nucleosides and Methods of Use Thereof') broadly claims RNA molecules comprising pseudouridine or modified nucleosides for therapeutic applications . N1-(N,N-Dimethylaminocarbonyl)-pseudouridine, as a structurally distinct N1-substituted pseudouridine derivative not explicitly claimed in foundational m1Ψ patents, may offer freedom-to-operate advantages for organizations developing mRNA therapeutics who seek to avoid existing patent thickets surrounding m1Ψ technology. Additionally, companies such as Arcturus Therapeutics have developed proprietary mRNA platforms (e.g., LUNAR lipid-mediated delivery, STARR self-replicating mRNA technology) that incorporate modified nucleosides, underscoring the commercial value of differentiated modification chemistries .

Evidence Dimension	Patent coverage
Target Compound Data	N1-(N,N-Dimethylaminocarbonyl)-pseudouridine: Structurally distinct N1-substituted pseudouridine analog
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ): Extensively patented across multiple jurisdictions and assignees; foundational US patent US20130197068 claims RNA comprising modified nucleosides
Quantified Difference	m1Ψ is subject to dense patent coverage; N1-(N,N-Dimethylaminocarbonyl)-pseudouridine is a distinct chemical entity with different N1 substitution
Conditions	US and international patent landscape analysis

Why This Matters

For commercial mRNA therapeutic development, procurement of N1-(N,N-Dimethylaminocarbonyl)-pseudouridine may enable freedom-to-operate advantages and facilitate novel patent filings on differentiated mRNA compositions that are not captured by existing m1Ψ-centric IP estates.

• [1] Karikó K, Weissman D. RNA Containing Modified Nucleosides and Methods of Use Thereof. US Patent US20130197068A1. 2013. View Source
• [2] Arcturus Therapeutics Holdings Inc. FORM 10-Q. EX-10.32: LUNAR Platform Technology. 2021. View Source

Chemical Stability and Handling: N1-(N,N-Dimethylaminocarbonyl)-pseudouridine Physical Properties

N1-(N,N-Dimethylaminocarbonyl)-pseudouridine is a C-nucleoside derivative with a molecular formula of C₁₂H₁₇N₃O₇ and molecular weight of 315.28 g/mol . As a C-nucleoside, it features a carbon-carbon glycosidic bond (C5-C1′) that confers enhanced chemical stability against hydrolytic cleavage compared to the labile N-glycosidic bond present in conventional N-nucleosides like uridine . The compound is commercially available as a solid with typical purity specifications of ≥98% . No specific stability data (e.g., thermal degradation, solution stability, long-term storage) are publicly available for this compound; procurement decisions should incorporate vendor-supplied certificates of analysis and stability documentation.

Evidence Dimension	Chemical stability (C-glycosidic vs. N-glycosidic bond)
Target Compound Data	C-nucleoside with C5-C1′ glycosidic bond; molecular weight 315.28 g/mol; purity ≥98%
Comparator Or Baseline	Uridine: N-nucleoside with N1-C1′ glycosidic bond, susceptible to acid-catalyzed hydrolysis; Pseudouridine (Ψ): C-nucleoside with C5-C1′ bond, enhanced hydrolytic stability
Quantified Difference	C-nucleosides exhibit enhanced resistance to hydrolytic cleavage compared to N-nucleosides
Conditions	Chemical structure comparison; general nucleoside chemistry principles

Why This Matters

The C-nucleoside backbone provides enhanced chemical stability relative to uridine-based compounds, which is relevant for mRNA synthesis workflows, long-term storage of nucleotide triphosphate precursors, and formulation stability of final mRNA drug products.

• [1] Bio-IT World. Vital PseudoUridine and Derivatives That mRNA Vaccine Researchers Should Know. 2022. View Source

N1-(N,N-Dimethylaminocarbonyl)-pseudouridine: Key Research and Industrial Procurement Scenarios

Structure-Activity Relationship Studies of N1-Substituted Pseudouridine Analogs in mRNA Translation

Researchers conducting systematic SAR studies of N1-substituted pseudouridine derivatives should procure N1-(N,N-Dimethylaminocarbonyl)-pseudouridine as a key comparator to define the functional boundaries of N1 substituent size, polarity, and hydrogen-bonding capacity. The compound serves as an intermediate between the small methyl group (m1Ψ, which enhances translation ) and the bulky ethyl group (N1-ethylpseudouridine, which severely hinders translation ), enabling mapping of the steric and electronic parameters that govern translational efficiency. Triphosphate synthesis and subsequent IVT mRNA incorporation allow head-to-head comparison with m1Ψ-modified mRNA in cell-based and cell-free translation assays.

Freedom-to-Operate mRNA Therapeutic Development Programs Seeking Alternative Modified Nucleosides

Biotechnology and pharmaceutical companies developing proprietary mRNA therapeutics may procure N1-(N,N-Dimethylaminocarbonyl)-pseudouridine to establish freedom-to-operate positions distinct from the densely patented m1Ψ landscape . The compound offers a structurally differentiated N1-substituted pseudouridine that may not be captured by existing m1Ψ-centric patent claims . Procurement for internal R&D enables the generation of novel composition-of-matter and method-of-use patent filings covering mRNA incorporating this distinct modification, potentially creating valuable intellectual property assets for platform differentiation.

Optimization of mRNA Performance in Cell Types or Indications Where m1Ψ Shows Suboptimal Activity

In specific cellular contexts or therapeutic indications where m1Ψ-modified mRNA demonstrates suboptimal translation efficiency or undesired immunogenicity profiles, N1-(N,N-Dimethylaminocarbonyl)-pseudouridine represents a procurement candidate for screening alternative modification chemistries. The class-level property of reduced innate immune activation (including OAS, PKR, and TLR pathway evasion) associated with pseudouridine derivatives is expected to be retained, while the distinct N1 substituent may confer unique translational dynamics . Systematic screening of this analog in relevant cell types or in vivo models may identify performance advantages over m1Ψ for specific therapeutic payloads or target tissues.

Academic Research Exploring the Role of N1 Substituents in Codon-Anticodon Interaction Energetics

Academic laboratories investigating the biophysical basis of modified nucleoside effects on translation fidelity and kinetics should procure N1-(N,N-Dimethylaminocarbonyl)-pseudouridine for incorporation into defined mRNA sequences. Studies of m1Ψ demonstrate that modifications can subtly modulate the fidelity of amino acid incorporation in a codon-position and tRNA-dependent manner, with altered energetics of mRNA:tRNA interactions largely accounting for context-dependent miscoding . The dimethylaminocarbonyl substituent offers a novel chemical probe for investigating how N1 functionalization alters base-pairing thermodynamics, ribosome decoding dynamics, and translation fidelity relative to the well-characterized m1Ψ baseline.

• [1] Svitkin YV, Cheng YM, Chakraborty T, et al. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density. Nucleic Acids Res. 2017;45(10):6023-6036. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024;12(6):624. View Source
• [3] Karikó K, Weissman D. RNA Containing Modified Nucleosides and Methods of Use Thereof. US Patent US20130197068A1. 2013. View Source
• [4] Monroe JG, Mitchell L, Deb I, et al. N1-Methylpseudouridine and pseudouridine modifications modulate mRNA decoding during translation. Nat Commun. 2024;15:8119. View Source